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A Comparative Guide to NIH Grant Success
Rates
For researchers, scientists, and drug development professionals navigating the competitive

landscape of NIH funding, understanding the success rates of different grant mechanisms is

crucial for strategic career planning and proposal submission. This guide provides an objective

comparison of the success rates of prominent NIH grant mechanisms, supported by recent

data, and outlines the methodology behind these figures.

Understanding NIH Success Rates
The NIH calculates success rates as the percentage of reviewed grant applications that receive

funding in a given fiscal year.[1][2][3] This calculation includes applications that are peer-

reviewed and either scored or unscored. The success rate is determined by dividing the

number of competing applications funded by the sum of the total number of competing

applications reviewed and any funded carryovers from previous years.[1][2] It's important to

note that applications with one or more amendments in the same fiscal year are counted only

once.[1]

The funding decisions are ultimately made by the Directors of the NIH Institutes and Centers

(ICs), who consider the peer review outcomes, strategic priorities of the IC, and the overall

budget.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1207598?utm_src=pdf-interest
https://report.nih.gov/sites/report/files/docs/NIH_Success_Rate_Definition.pdf
https://report.nih.gov/sites/report/files/2023-12/NIH%20Success%20Rates%20Definition.pdf
https://www.nigms.nih.gov/Research/application/Pages/successrateFAQs
https://report.nih.gov/sites/report/files/docs/NIH_Success_Rate_Definition.pdf
https://report.nih.gov/sites/report/files/2023-12/NIH%20Success%20Rates%20Definition.pdf
https://report.nih.gov/sites/report/files/docs/NIH_Success_Rate_Definition.pdf
https://grants.nih.gov/grants-process/award/funding-decisions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Success Rates by Grant Mechanism: A Comparative
Analysis
The following table summarizes the success rates for several key NIH grant mechanisms

based on the most recently available data. These rates can fluctuate annually based on the

number of applications and the NIH budget.
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Grant
Mechanism

Description Fiscal Year
Number of
Application
s Reviewed

Number of
Awards

Success
Rate (%)

R01

(Research

Project

Grant)

The oldest

and most

prestigious

grant

mechanism,

providing

support for

mature

research

projects. Can

be

investigator-

initiated or in

response to a

specific

funding

opportunity.

2023 33,027 6,948 21.0%

R21

(Exploratory/

Development

al Research

Grant)

Supports

exploratory

and

development

al research

projects by

providing

support for

the early and

conceptual

stages of a

project.

These grants

are typically

for a shorter

duration and

2023 11,577 1,847 15.9%
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smaller

budget than

R01s.

K99/R00

(NIH Pathway

to

Independenc

e Award)

A two-phased

award to

facilitate a

timely

transition of

outstanding

postdoctoral

researchers

from

mentored

research

positions to

independent,

tenure-track

or equivalent

faculty

positions.

2023 1,189 355 29.9%

Data sourced from the NIH Data Book.

K99/R00 Success Rates by NIH Institute (Fiscal Year
2023)
Success rates for the K99/R00 award can vary significantly between different NIH Institutes

and Centers, reflecting their specific research priorities and budgets.
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NIH Institute/Center
(IC)

Number of
Applications
Reviewed

Number of
Applications
Awarded

Success Rate (%)

National Cancer

Institute (NCI)
277 45 16.2%

National Heart, Lung,

and Blood Institute

(NHLBI)

167 47 28.1%

National Institute of

Dental and

Craniofacial Research

(NIDCR)

27 9 33.3%

National Institute of

Diabetes and

Digestive and Kidney

Diseases (NIDDK)

68 14 20.6%

National Institute of

Neurological

Disorders and Stroke

(NINDS)

166 35 21.1%

National Institute of

Allergy and Infectious

Diseases (NIAID)

97 13 13.4%

National Eye Institute

(NEI)
Not specified Not specified 43.6%

National Institute of

Environmental Health

Sciences (NIEHS)

Not specified Not specified 26.2%

National Institute of

Arthritis and

Musculoskeletal and

Not specified Not specified 45.8%
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Skin Diseases

(NIAMS)

National Institute on

Drug Abuse (NIDA)
Not specified Not specified 23.4%

National Institute on

Alcohol Abuse and

Alcoholism (NIAAA)

Not specified Not specified 60.0%

National Institute of

Biomedical Imaging

and Bioengineering

(NIBIB)

Not specified Not specified 46.7%

National Center for

Complementary and

Integrative Health

(NCCIH)

Not specified Not specified 16.7%

Data sourced from a report by the Gulf Coast Consortia, referencing the NIH Reporter.[5]

Experimental Protocols: Calculation of Success
Rates
The methodology for calculating NIH grant success rates is a standardized process:

Application Pool: The process begins with the total number of competing grant applications

that undergo peer review by an Initial Review Group within a fiscal year.[1][2] This includes

both new and revised applications.

Exclusions: Applications that are withdrawn by the applicant before review or are

administratively withdrawn by the NIH are not included in the calculation.[1][2]

Funding Count: The number of applications that are awarded funding within that same fiscal

year is determined.
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Carryovers: In some instances, applications reviewed in one fiscal year may be funded in the

subsequent fiscal year. These "funded carryovers" are included in the numerator (awards) of

the success rate calculation for the year they are funded.[1][2]

Calculation: The success rate is calculated using the following formula:

Success Rate = (Number of Competing Applications Funded) / (Total Number of Competing

Applications Reviewed + Number of Funded Carryovers)

Visualizing the NIH Grant Process and Decision-
Making
To further aid in understanding the context of these success rates, the following diagrams

illustrate the typical NIH grant review process and a logical workflow for selecting an

appropriate grant mechanism.
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A flowchart of the NIH grant review process.
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A logical workflow for selecting an NIH grant mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://report.nih.gov/sites/report/files/docs/NIH_Success_Rate_Definition.pdf
https://report.nih.gov/sites/report/files/2023-12/NIH%20Success%20Rates%20Definition.pdf
https://www.nigms.nih.gov/Research/application/Pages/successrateFAQs
https://www.nigms.nih.gov/Research/application/Pages/successrateFAQs
https://grants.nih.gov/grants-process/award/funding-decisions
https://www.gulfcoastconsortia.org/wp-content/uploads/2024/03/K99-Funding-info-and-links-1.pdf
https://www.benchchem.com/product/b1207598#comparing-the-success-rates-of-different-nih-grant-mechanisms
https://www.benchchem.com/product/b1207598#comparing-the-success-rates-of-different-nih-grant-mechanisms
https://www.benchchem.com/product/b1207598#comparing-the-success-rates-of-different-nih-grant-mechanisms
https://www.benchchem.com/product/b1207598#comparing-the-success-rates-of-different-nih-grant-mechanisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

